Cas no 54998-08-2 (4-(4-Methylpiperazin-1-yl)benzene-1,2-diamine)

• Product Name: 4-(4-Methylpiperazin-1-yl)benzene-1,2-diamine
• CAS No: 54998-08-2
• MF: C₁₁H₁₈N₄
• MW: 206.287421703339
• MDL: MFCD03001209
• CID: 56683
• PubChem ID: 2763545
• Update Time: 2025-04-18

4-(4-Methylpiperazin-1-yl)benzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 4-(4-Methylpiperazin-1-yl)benzene-1,2-diamine
• 4-(4-METHYLPIPERAZINO)-1,2-BENZENEDIAMINE
• methylpiperazinobenzenediamine
• 2-Amino-5-(4-methyl-1-piperazinyl)aniline
• 4-(4-Methyl-1-piperazinyl)-2-aminoaniline
• 4-(4-Methyl-1-piperazinyl)-o-phenylenediamine
• 4-(4-Methylpiperazin-1-yl)-1,2-benzenediamine
• 4-(4-Methylpiperazino)-1,2-diaminobenzene
• 5-(4-Methylpiperazin-1-yl)-1,2-diaminobenzene
• SB17843
• DTXSID40377006
• MFCD03001209
• RTDKAEOVZXYWJW-UHFFFAOYSA-N
• AMY13593
• J-513547
• 1,2-Benzenediamine, 4-(4-methyl-1-piperazinyl)-
• 4-(4-methylpiperazino)-1,2-benzenediamine, AldrichCPR
• SY064937
• AKOS005069747
• 4-(4-methylpiperazin-1-yl)-benzene-1,2-diamine
• SCHEMBL76547
• D95177
• 4-(4-methylpiperazin-4-ium-1-yl)benzene-1,2-diamine
• 54998-08-2
• A830439
• 4-(4-methyl-1-piperazinyl)-1,2-benzenediamine
• 1T-0614
• 2-amino-4-(4-methylpiperazin-1-yl)phenylamine
• FT-0650846
• 4-(4-Methyl-piperazin-1-yl)-benzene-1,2-diamine
• 1-(4-Amino-2,5-dichloro-phenyl)-aceticacid
• BP-10907
• 4-(4-methylpiperazino)-1,2-phenylenediamine

• MDL： MFCD03001209
• Inchi： 1S/C11H18N4/c1-14-4-6-15(7-5-14)9-2-3-10(12)11(13)8-9/h2-3,8H,4-7,12-13H2,1H3
• InChI Key： RTDKAEOVZXYWJW-UHFFFAOYSA-N
• SMILES： N1(C2C=CC(=C(C=2)N)N)CCN(C)CC1

Computed Properties

• Exact Mass: 206.15300
• Monoisotopic Mass: 206.153
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.5A^2
• XLogP3: 0.5

Experimental Properties

• Density: 1.163
• Melting Point: 118-120°C
• Boiling Point: 419.7 °C at 760 mmHg
• Flash Point: 419.7 °C at 760 mmHg
• Refractive Index: 1.631
• PSA: 58.52000
• LogP: 1.76810

4-(4-Methylpiperazin-1-yl)benzene-1,2-diamine Security Information

• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R20/21/22; R36/37/38
• HazardClass：IRRITANT